Cas no 22143-50-6 ((1S,6R,7R,7aS)-N,N-dimethylhexahydro-1H-1,6-epoxypyrrolizin-7-amine)

• Product Name: (1S,6R,7R,7aS)-N,N-dimethylhexahydro-1H-1,6-epoxypyrrolizin-7-amine
• CAS No: 22143-50-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 1411035
• PubChem ID: 14488249
• Update Time: 2025-04-20

(1S,6R,7R,7aS)-N,N-dimethylhexahydro-1H-1,6-epoxypyrrolizin-7-amine Chemical and Physical Properties

Names and Identifiers

• (1S,6R,7R,7aS)-N,N-dimethylhexahydro-1H-1,6-epoxypyrrolizin-7-amine
• N-Methylloline
• NML
• 22143-50-6
• Loline, N-methyl-
• CHEBI:210176
• 2,4-Methano-4H-furo(3,2-b)pyrrol-3-amine, hexahydro-N,N-dimethyl-, (2R-(2-alpha,3-alpha,3a-beta,4-alpha,6a-beta))-
• (1R,3S,7S,8R)-N,N-dimethyl-2-oxa-6-azatricyclo[4.2.1.03,7]nonan-8-amine
• N,N-Dimethylhexahydro-1H-1,6-epoxypyrrolizin-7-amine
• DTXSID80944791
• SCHEMBL18821979

• Inchi： 1S/C9H16N2O/c1-10(2)8-7-5-11-4-3-6(12-7)9(8)11/h6-9H,3-5H2,1-2H3/t6-,7+,8-,9+/m0/s1
• InChI Key： FIWXXQWEVIQSAB-UYXSQOIJSA-N
• SMILES： O1[C@@H]2CN3CC[C@H]1[C@@H]3[C@H]2N(C)C

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.17
• Boiling Point: 235.4°C at 760 mmHg
• Flash Point: 68°C
• Refractive Index: 1.57
• PSA: 15.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Loline alkaloids and derivatives Loline alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Loline alkaloids and derivatives